Cas no 66375-96-0 (5-Desmethyl-6-methyl Glipizide)

5-Desmethyl-6-methyl Glipizide is a synthetic sulfonylurea derivative with potential hypoglycemic activity, structurally related to the antidiabetic drug Glipizide. This compound is of interest in pharmaceutical research due to its modified metabolic pathway, which may influence pharmacokinetic properties such as absorption, distribution, and elimination. The introduction of a methyl group at the 6-position and the absence of a methyl group at the 5-position could alter binding affinity to pancreatic β-cell ATP-sensitive potassium channels, potentially affecting insulin secretion dynamics. Its precise mechanism and comparative efficacy to Glipizide remain under investigation, making it a candidate for further preclinical and clinical studies in diabetes management.

5-Desmethyl-6-methyl Glipizide structure

66375-96-0 structure

Product Name:5-Desmethyl-6-methyl Glipizide

CAS No:66375-96-0

MF:C₂₁H₂₇N₅O₄S

MW:445.535183191299

CID:830708

Update Time:2026-04-29

5-Desmethyl-6-methyl Glipizide Chemical and Physical Properties

Names and Identifiers

- Glipizide Related Compound C
- 5-Desmethyl-6-methyl Glipizide
- N-[2-[4-(cyclohexylcarbamoylsulfamoyl)phenyl]ethyl]-6-methylpyrazine-2-carboxamide
- 1-Cyclohexyl-3-((4-(2-(((6-methylpyrazin-2-yl)carbonyl)amino)ethyl)phenyl)sulfonyl)urea
- 6-methyl-pyrazine-2-carboxylic acid 4-(cyclohexylcarbamoyl-sulfamoyl)-phenethylamide
- FT-0666211
- N-[2-[4-[[[(Cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-6-methyl-2-pyrazinecarboxamide
- UNII-G71PN170OW
- Glipizide Imp. E

Computed Properties

Exact Mass: 445.17861

Experimental Properties

Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.33 g/l) (25 º C),
PSA: 130.15

5-Desmethyl-6-methyl Glipizide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D292550-5mg	5-Desmethyl-6-methyl Glipizide	66375-96-0		5mg	$236.00	2023-05-18
TRC	D292550-50mg	5-Desmethyl-6-methyl Glipizide	66375-96-0		50mg	$ 1800.00	2023-09-08
A2B Chem LLC	AH16893-25mg	5-DesMethyl-6-Methyl Glipizide	66375-96-0	97%	25mg	$930.00	2024-04-19